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Compound of Interest

Compound Name: 5-Chloroisoquinolin-6-amine

Cat. No.: B3029179

An In-depth Technical Guide to the Safety, Toxicity, and Handling of 5-Chloroisoquinolin-6-
amine

This document provides a comprehensive technical guide on the safe handling, potential
toxicity, and emergency procedures for 5-Chloroisoquinolin-6-amine (CAS No. 566943-99-5).
This guide is intended for researchers, scientists, and professionals in drug development who
may handle this compound. The information herein is synthesized from available safety data for
the compound and its structural analogs to provide a robust framework for risk mitigation in a
laboratory setting.

Compound Identification and Physicochemical
Properties

5-Chloroisoquinolin-6-amine is a halogenated aminoisoquinoline, a class of compounds often
used as building blocks in medicinal chemistry and heterocyclic compound synthesis.[1]
Understanding its physical and chemical properties is the foundation of a sound safety
protocol. While comprehensive experimental data is limited, the following properties are
reported or predicted.
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Property Value Source
CAS Number 566943-99-5 Chemsrc[2]
Molecular Formula CoH7CIN2 Chemsrc[2]
Molecular Weight 178.62 g/mol Chemsrc|[2]
Appearance Solid (Predicted) N/A

Boiling Point 354.9 £ 22.0 °C at 760 mmHg Chemsrc[2]
Density 1.4 +0.1 g/cm3 Chemsrc|[2]
Flash Point 168.4 + 22.3°C Chemsrc[2]
Vapor Pressure 0.0 £ 0.8 mmHg at 25°C Chemsrc[2]

The high boiling point and low vapor pressure suggest that at room temperature, the primary
exposure risk is from airborne dust or direct contact with the solid, rather than inhalation of
vapors.

Hazard Identification and Inferred Classification

Specific toxicological data for 5-Chloroisoquinolin-6-amine is not readily available in public
databases. Therefore, a conservative hazard assessment must be inferred from structurally
similar compounds, such as other chlorinated aminoquinolines and aminoisoquinolines. For
example, 5-Chloroquinoxalin-6-amine is classified as harmful if swallowed, a skin irritant, a
serious eye irritant, and may cause respiratory irritation.[3] A related compound, 5-
Chloroisoquinolin-6-ol, carries similar warnings.[4]

Based on this comparative analysis, it is prudent to handle 5-Chloroisoquinolin-6-amine as a
hazardous substance with the following potential classifications:
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Hazard Class GHS Hazard Code Statement Basis of Inference
Analogy to 5-
Acute Toxicity, Oral H302 Harmful if swallowed Chloroquinoxalin-6-
amine[3]
Analogy to 5-
) Chloroquinoxalin-6-
Skin o ]
) o H315 Causes skin irritation amine & 5-
Corrosion/Irritation ) o
Chloroisoquinolin-6-
ol[3][4]
Analogy to 5-
) ) Chloroquinoxalin-6-
Serious Eye Causes serious eye ]
o H319 o amine & 5-
Damage/Irritation irritation ] o
Chloroisoquinolin-6-
ol[3][4]
Analogy to 5-
Snecific T ‘o M ot Chloroquinoxalin-6-
ecific Target Organ ay cause respirato
P o J J H335 o Y ) P i amine & 5-
Toxicity irritation

Chloroisoquinolin-6-
ol[3][4]

Disclaimer: This classification is inferred for safety purposes and is not a formal regulatory

classification. All users must treat this compound with a high degree of caution.

Toxicological Profile (Inferred)

The primary toxicological concerns are associated with direct contact and ingestion.

o Acute Toxicity: Harmful if swallowed. Ingestion may lead to systemic effects. The exact LD50

IS not known, but similar compounds are categorized as acutely toxic.[3]

o Skin Irritation: Direct contact with the skin is likely to cause irritation, characterized by

redness, itching, and inflammation.[4]

o Eye Irritation: The compound is expected to be a serious eye irritant. Contact can cause

redness, pain, and potentially severe eye damage.[4]
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o Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[4]

o Chronic Exposure: Data on long-term exposure, including carcinogenicity, mutagenicity, and
reproductive toxicity, is not available. In the absence of data, exposure should be minimized
as a core principle of chemical hygiene.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential. Engineering controls are the primary
line of defense, supplemented by rigorous work practices and appropriate Personal Protective
Equipment (PPE).

Engineering Controls

e Chemical Fume Hood: All handling of 5-Chloroisoquinolin-6-amine powder must be
conducted in a certified chemical fume hood to prevent inhalation of dust.[5]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and
tested regularly.[5]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact. The following workflow should
guide the selection process.
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Risk Assessment

Handling Solid 5-Chloroisoquinolin-6-amine? >

;

Potential for Splash
(e.g., preparing solutions)?

Yes No

'Required PPE

\4 \4 A \4 \ 4
Face Shield Chemical Safety Goggles Standard Lab Coat Chemical-Resistant Gloves
(in addition to goggles) (ANSI Z87.1 / EN166) or Chemical Apron (e.g., Nitrile)

Click to download full resolution via product page
Caption: PPE Selection Workflow for Handling 5-Chloroisoquinolin-6-amine.

o Eye/Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[6] If there is a risk of splashing when
preparing solutions, a face shield should be worn in addition to goggles.[7]

o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
rubber).[8] Gloves should be inspected before use and changed immediately if
contamination occurs.

» Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup,
a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter
may be required.[6]

Safe Handling and Storage Protocols
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Adherence to strict protocols minimizes the risk of exposure and preserves the integrity of the
compound.

Step-by-Step Handling Protocol

o Preparation: Designate a work area within a chemical fume hood. Ensure the area is clean
and uncluttered. Assemble all necessary equipment (spatulas, weigh boats, glassware)
before retrieving the compound.

e Don PPE: Put on all required PPE as determined by the risk assessment.
o Weighing and Transfer:
o Carefully open the container inside the fume hood to avoid creating airborne dust.

o Use a clean spatula to transfer the desired amount of solid to a tared weigh boat or
directly into the reaction vessel.

o Avoid scooping aggressively. If the powder is fine, gentle tapping is preferable to scooping.

e Post-Handling:

[¢]

Securely close the main container.

[e]

Clean any residual material from the spatula and work surface using a damp cloth (if
compatible) or appropriate solvent, treating the cleaning materials as hazardous waste.

[e]

Properly dispose of gloves and any contaminated disposable materials.

o

Wash hands thoroughly with soap and water after the procedure is complete.[9]

Storage Requirements

Proper storage is crucial for both safety and chemical stability.

o Conditions: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[5][9]

e Incompatibilities: Store away from strong oxidizing agents.[9]
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 Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,
argon or nitrogen) to prevent potential degradation.[9]

Emergency Procedures

All personnel must be familiar with these procedures before beginning work with the
compound.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water for at least 15 minutes. Seek medical attention if irritation persists.[8][9]

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[9]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison
control center immediately.[5]

Spill Response

The response to a spill depends on its scale. The following decision tree outlines the general
workflow.
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Chemical Spill Occurs

Is the spill large or
unmanageable by lab staff?

Major Spill

Evacuate the area.
Alert others.

Secure the area.
Prevent entry.

(including respiratory protection if needed).

Notify EH&S / Emergency Response. Cover spill with inert absorbent material

Ensure appropriate PPE is worn

(e.g., vermiculite, sand).

Sweep up and collect material
into a sealed container for disposal.

Decontaminate the area.

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.

¢ Minor Spill (Manageable):

o Ensure adequate ventilation and wear appropriate PPE.[7]
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o Avoid creating dust. Gently cover the spill with an inert absorbent material like vermiculite
or sand.

o Sweep up the absorbed material and place it into a suitable, sealed container for
hazardous waste disposal.[9]

o Clean the spill area thoroughly.
e Major Spill:
o Evacuate the immediate area and alert colleagues.[7][10]

o Notify your institution's Environmental Health & Safety (EH&S) department or emergency
response team.[10]

o Prevent entry into the affected area.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.

o Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
oxides (CO, COz2), nitrogen oxides (NOx), and hydrogen chloride gas.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Waste Disposal

All waste containing 5-Chloroisoquinolin-6-amine, including empty containers, contaminated
PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Disposal
must be in accordance with all applicable federal, state, and local environmental regulations.
Do not let the product enter drains.

Conclusion
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5-Chloroisoquinolin-6-amine is a valuable research chemical that requires careful and
informed handling. While specific toxicological data is sparse, analysis of structural analogs
indicates that it should be treated as a hazardous compound that is harmful if swallowed and
an irritant to the skin, eyes, and respiratory system. The implementation of robust engineering
controls, consistent use of appropriate personal protective equipment, and strict adherence to
safe handling and emergency protocols are paramount to ensuring the safety of all laboratory
personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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